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Compound of Interest

Compound Name: 4-(2-Methoxyethyl)pyridine

Cat. No.: B8725913 Get Quote

This document provides a comprehensive guide for the synthesis of 4-(2-
Methoxyethyl)pyridine, a valuable building block in pharmaceutical and materials science

research. The protocol detailed herein is based on established chemical principles and has

been structured to ensure clarity, reproducibility, and safety. This guide goes beyond a simple

recitation of steps, offering insights into the rationale behind procedural choices to empower

researchers in their synthetic endeavors.

Introduction
4-(2-Methoxyethyl)pyridine is a substituted pyridine derivative with significant utility in the

development of novel chemical entities. Its structural motif, featuring a pyridine ring and a

methoxyethyl side chain, imparts unique physicochemical properties that are desirable in

various applications. This guide will focus on a reliable and accessible synthetic route, starting

from readily available precursors.

Physicochemical Properties
A thorough understanding of the physical and chemical properties of the target compound is

crucial for its synthesis, purification, and handling.
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Property Value Source

CAS Number 70289-28-0 [1][2]

Molecular Formula C8H11NO [1][2]

Molecular Weight 137.18 g/mol [1]

Boiling Point 92-93 °C at 10 Torr [1]

Density 1.011 g/cm³ (Predicted)

Synthetic Strategy: A Two-Step Approach
The synthesis of 4-(2-Methoxyethyl)pyridine can be efficiently achieved through a two-step

process. This strategy involves the initial formation of 4-(2-hydroxyethyl)pyridine, followed by

an etherification reaction to introduce the methyl group. This approach is advantageous due to

the commercial availability of the starting materials and the generally high yields of each step.

An alternative, though less common, approach involves the direct reaction of 4-picoline with

formaldehyde and methanol. However, this method can lead to a mixture of products and may

require more stringent reaction control.[3] Therefore, the two-step synthesis via 4-(2-

hydroxyethyl)pyridine is the recommended and more robust pathway for laboratory-scale

preparations.

Experimental Workflow Diagram
The following diagram illustrates the key stages of the synthesis, purification, and

characterization process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. 4-(2-methoxyethyl)pyridine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

3. US6727365B1 - Process for the preparation of vinylpyridine from picoline over modified
zeolites - Google Patents [patents.google.com]

To cite this document: BenchChem. [Synthesis of 4-(2-Methoxyethyl)pyridine: A Detailed
Protocol for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/ph007374
https://patents.google.com/patent/US6727365B1/en
https://patents.google.com/patent/US6727365B1/en
https://www.benchchem.com/product/b8725913#detailed-synthesis-protocol-for-4-2-methoxyethyl-pyridine
https://www.benchchem.com/product/b8725913#detailed-synthesis-protocol-for-4-2-methoxyethyl-pyridine
https://www.benchchem.com/product/b8725913#detailed-synthesis-protocol-for-4-2-methoxyethyl-pyridine
https://www.benchchem.com/product/b8725913#detailed-synthesis-protocol-for-4-2-methoxyethyl-pyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8725913?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8725913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

